![molecular formula C14H13F3N2O3 B2389778 5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)isoxazole-3-carboxamide CAS No. 1351586-80-5](/img/structure/B2389778.png)
5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)isoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)isoxazole-3-carboxamide is a novel compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as TFPIC and has been studied for its mechanism of action, biochemical and physiological effects, and various advantages and limitations for lab experiments.
Scientific Research Applications
Crystal Structure Analysis
Research on the structure of isoxazole amino esters, such as the one by M. Smith et al. (1991), highlights the importance of isoxazole compounds in understanding molecular interactions and steric effects within crystals. This study detailed the crystal structure of an isoxazole compound, emphasizing the isoxazole ring's slight distortion from planarity and the steric interactions affecting its orientation relative to adjacent molecular groups (Smith et al., 1991).
Enzyme Inhibition for Therapeutic Applications
Isoxazole derivatives have shown promise in inhibiting enzymes like dihydroorotate dehydrogenase, which is crucial in the pyrimidine de novo synthesis pathway. This pathway is essential for normal immune cell functions, making these inhibitors potential candidates for immunosuppressive therapies. Studies by W. Knecht and M. Löffler (1998) have demonstrated the species-related inhibition of human and rat dihydroorotate dehydrogenase by isoxazole derivatives, suggesting potential therapeutic applications in conditions like rheumatoid arthritis (Knecht & Löffler, 1998).
Polymer Science
The synthesis of aromatic polyamides incorporating ether and hexafluoroisopropylidene links in the main chain, as researched by S. Hsiao and Chou-Huan Yu (1996), showcases the application of isoxazole derivatives in creating materials with unique properties like high thermal stability and solubility in polar solvents. These polymers' amorphous nature and ability to form tough, flexible films are particularly relevant for various industrial applications (Hsiao & Yu, 1996).
Spectroscopic Analysis and Molecular Interaction Studies
Research on the vibrational spectral analysis of isoxazole compounds, such as the study conducted by R. Shahidha et al. (2014), provides insights into the molecular structure and interactions through techniques like FT-IR and FT-Raman spectroscopy. This research helps in understanding the bonding features, stability, and non-linear optical behavior of these molecules, which is crucial for developing new materials and drugs (Shahidha et al., 2014).
Medicinal Chemistry: Antifungal and Antitumor Activities
Isoxazole derivatives have been explored for their medicinal properties, including antifungal and antitumor activities. For instance, compounds synthesized for inhibiting malonyl-CoA decarboxylase have shown potential as cardioprotective agents, indicating the versatility of isoxazole compounds in therapeutic applications (Cheng et al., 2006).
Mechanism of Action
Related compounds, the N-aryl-3,3,3-trifluoro-2-hydroxy-2-methylpropanamides, were found to activate ATP sensitive potassium channels (KATP) and represent a new class of potassium channel openers (PCOs) . The specific mechanism of action for “5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)isoxazole-3-carboxamide” is not available in the retrieved resources.
properties
IUPAC Name |
5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13F3N2O3/c1-9-7-11(19-22-9)12(20)18-8-13(21,14(15,16)17)10-5-3-2-4-6-10/h2-7,21H,8H2,1H3,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQPBZLIUXGWGDM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NCC(C2=CC=CC=C2)(C(F)(F)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13F3N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)isoxazole-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.